Distinct Glycosylation Architecture Drives Solubility and Bioavailability Profile
Toralactone-9-O-triglucoside is a triglucoside with three glucose units [1]. In contrast, Toralactone-9-O-β-D-glucopyranoside is a monoglucoside with a single glucose unit (MW 434.39) and Toralactone-9-O-gentiobioside is a diglucoside with two glucose units (MW 596.54) [2]. The molecular weight increases from 434.39 g/mol to 758.68 g/mol with increasing glycosylation . As a class-level inference, this higher degree of glycosylation confers significantly greater aqueous solubility and alters the partition coefficient (LogP), making the triglucoside a water-soluble prodrug form compared to the less soluble aglycone (Toralactone, MW 272.25) [3].
Monoglucoside MW: 434.39 g/mol
Difference: +324.29 g/mol (two additional glucose units)
| Evidence Dimension | Molecular Weight (degree of glycosylation) |
|---|---|
| Target Compound Data | 758.68 g/mol (triglucoside) |
| Comparator Or Baseline | 434.39 g/mol (Toralactone-9-O-β-D-glucopyranoside, monoglucoside); 596.54 g/mol (Toralactone-9-O-gentiobioside, diglucoside); 272.25 g/mol (Toralactone, aglycone) |
| Quantified Difference | Target compound is 324.29 g/mol larger than the monoglucoside, representing two additional glucose units. It is 486.43 g/mol larger than the aglycone. |
| Conditions | Standard molecular weight calculation based on molecular formula C33H42O20. |
Why This Matters
The unique triglucoside structure directly impacts its solubility, permeability, and potential as a water-soluble prodrug, differentiating it for formulations where the aglycone or simpler glycosides are unsuitable due to poor solubility.
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- [3] PubChem. Toralactone. Compound Summary. View Source
